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molecular formula C17H18F3N3O2S B1680189 4-(3-(4-Hydroxybutyl)-4,4-dimethyl-5-oxo-2-thioxoimidazolidin-1-yl)-2-(trifluoromethyl)benzonitrile CAS No. 155180-53-3

4-(3-(4-Hydroxybutyl)-4,4-dimethyl-5-oxo-2-thioxoimidazolidin-1-yl)-2-(trifluoromethyl)benzonitrile

Cat. No. B1680189
CAS RN: 155180-53-3
M. Wt: 385.4 g/mol
InChI Key: FIDNKDVRTLFETI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05411981

Procedure details

Using the procedure of Example 71, 300 mg of the product of Example 76 were reacted to obtain 236 mg of the expected product melting at 78°-79° C. with a Rf=0.31 (eluant: methylene chloride--acetone (75-25)).
Name
methylene chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
acetone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
product
Quantity
300 mg
Type
reactant
Reaction Step Two
Name
expected product

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1([CH3:26])[C:6](=N)[N:5]([C:8]2[CH:15]=[CH:14][C:11]([C:12]#[N:13])=[C:10]([C:16]([F:19])([F:18])[F:17])[CH:9]=2)[C:4](=[S:20])[N:3]1[CH2:21][CH2:22][CH2:23][CH2:24][OH:25].C(Cl)Cl.C(OCC)(=[O:32])C>>[CH3:1][C:2]1([CH3:26])[C:6](=[O:32])[N:5]([C:8]2[CH:15]=[CH:14][C:11]([C:12]#[N:13])=[C:10]([C:16]([F:18])([F:19])[F:17])[CH:9]=2)[C:4](=[S:20])[N:3]1[CH2:21][CH2:22][CH2:23][CH2:24][OH:25]

Inputs

Step One
Name
methylene chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(Cl)Cl
Name
acetone
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)OCC
Step Two
Name
product
Quantity
300 mg
Type
reactant
Smiles
CC1(N(C(N(C1=N)C1=CC(=C(C#N)C=C1)C(F)(F)F)=S)CCCCO)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
were reacted

Outcomes

Product
Name
expected product
Type
product
Smiles
CC1(N(C(N(C1=O)C1=CC(=C(C#N)C=C1)C(F)(F)F)=S)CCCCO)C
Measurements
Type Value Analysis
AMOUNT: MASS 236 mg

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.